Cas no 1354963-19-1 (benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate)

• Product Name: benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
• CAS No: 1354963-19-1
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• MDL: MFCD20502145
• CID: 1028556
• PubChem ID: 54595977
• Update Time: 2025-07-20

benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-oxo-2,3,7,8-tetrahydropyrido[4,3-c]pyridazine-6(5H)-carboxylate
• benzyl 3-oxo-2,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6-carboxylate
• benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
• 1354963-19-1
• CHEMBL5015861
• DTXSID20712436
• Z1268555189
• MFCD20502145
• BENZYL 3-OXO-2H,5H,7H,8H-PYRIDO[4,3-C]PYRIDAZINE-6-CARBOXYLATE
• AS-42384
• 3-Hydroxy-7,8-dihydro-5H-pyrido[4,3-c]pyridazine-6-carboxylic acid benzyl ester
• AKOS022172081
• Benzyl3-oxo-2,3,7,8-tetrahydropyrido[4,3-c]pyridazine-6(5H)-carboxylate
• EN300-94343
• SCHEMBL23706075
• CS-0217947
• Benzyl 3-oxo-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxylate
• 3-Oxo-3,5,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazine-6-carboxylic acid benzyl ester

• MDL： MFCD20502145
• Inchi： 1S/C15H15N3O3/c19-14-8-12-9-18(7-6-13(12)16-17-14)15(20)21-10-11-4-2-1-3-5-11/h1-5,8H,6-7,9-10H2,(H,17,19)
• InChI Key： FQNXZPKTMZUIDQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2=CC(NN=C2CC1)=O)=O

Computed Properties

• Exact Mass: 285.11134135g/mol
• Monoisotopic Mass: 285.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71Ų

Additional information on benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate

Comprehensive Analysis of Benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate (CAS No. 1354963-19-1)

Benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate (CAS No. 1354963-19-1) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique pyrido[4,3-c]pyridazine scaffold has garnered attention due to its structural similarity to bioactive molecules, making it a promising candidate for drug discovery. Researchers are increasingly exploring its applications in modulating enzyme activity and targeting specific biological pathways.

The compound's benzyl carboxylate moiety enhances its solubility and bioavailability, which is critical for medicinal chemistry applications. Recent studies highlight its role in the development of kinase inhibitors, a hot topic in oncology and inflammation research. With the rise of AI-driven drug discovery, computational models have identified 1354963-19-1 as a potential scaffold for designing novel therapeutics, aligning with trends in precision medicine.

In the context of green chemistry, the synthesis of benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate has been optimized to reduce waste and improve yield. This aligns with the growing demand for sustainable synthetic methods, a key focus in modern pharmaceutical manufacturing. Analytical techniques such as HPLC and NMR are routinely employed to ensure purity, addressing the industry's emphasis on quality control.

The compound's stability under various conditions has also been investigated, making it suitable for formulation development. Its compatibility with excipients and drug delivery systems is a subject of ongoing research, particularly for oral bioavailability enhancement. These properties are highly relevant to the biopharmaceutical industry, where improving patient compliance is a priority.

From a patent landscape perspective, CAS No. 1354963-19-1 has been cited in several applications related to central nervous system (CNS) disorders and metabolic diseases. This reflects the broader interest in small-molecule therapeutics for chronic conditions, a trending topic in healthcare innovation. Researchers are also exploring its potential in combination therapies, leveraging its synergistic effects with other bioactive compounds.

In summary, benzyl 3-oxo-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate represents a versatile building block in drug development. Its applications span targeted therapy, sustainable synthesis, and formulation science, making it a compound of interest for both academia and industry. As personalized medicine gains traction, the demand for such specialized intermediates is expected to grow, further solidifying its relevance in the life sciences sector.